Cas no 3063-89-6 (Carbamimidothioic acid,9,10-anthracenediylbis(methylene) ester, dihydrochloride (9CI))

• Product Name: Carbamimidothioic acid,9,10-anthracenediylbis(methylene) ester, dihydrochloride (9CI)
• CAS No: 3063-89-6
• MF: C₁₈H₂₀Cl₂N₄S₂
• MW: 427.414198875427
• CID: 309799
• PubChem ID: 122789
• Update Time: 2025-04-19

Carbamimidothioic acid,9,10-anthracenediylbis(methylene) ester, dihydrochloride (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamimidothioic acid,9,10-anthracenediylbis(methylene) ester, dihydrochloride (9CI)
• Pseudourea, 2,2'-(9,10-anthrylenedimethylene)bis(2-thio-, dihydrochloride, dihydrate
• ATPU
• NSC-56054
• 2,2'-(9,10-Anthrylenedimethylene)bis(2-thiopseudourea)
• Anthracene-9,10-diylbis(methylene) dicarbamimidothioate dihydrochloride
• Anthracene-9,10-diylbis(methylene)dicarbamimidothioatedihydrochloride
• Carbamimidothioic acid, 9,10-anthracenediylbis(methylene) ester, dihydrochloride
• 3063-89-6
• NSC 56054
• Pseudourea, 2,2'-(9,10-anthrylenedimethylene)bis(-2-thio-, dihydrochloride
• [10-(carbamimidoylsulfanylmethyl)anthracen-9-yl]methyl carbamimidothioate;dihydrochloride

• Inchi： 1S/C18H18N4S2.2ClH/c19-17(20)23-9-15-11-5-1-2-6-12(11)16(10-24-18(21)22)14-8-4-3-7-13(14)15;;/h1-8H,9-10H2,(H3,19,20)(H3,21,22);2*1H
• InChI Key： OTUYGJPXSNDMJM-UHFFFAOYSA-N
• SMILES： Cl.Cl.S(C(=N)N)CC1C2C=CC=CC=2C(CSC(=N)N)=C2C=CC=CC=12

Computed Properties

• Exact Mass: 426.051
• Monoisotopic Mass: 389.066141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 404
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 150

Experimental Properties

• Boiling Point: 602.8°Cat760mmHg
• Flash Point: 318.4°C
• PSA: 99.74